4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-1-(2-(dimethylamino)ethyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one

• IUPAC Name: (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[2-(dimethylamino)ethyl]-5-(furan-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C21H22N2O6/c1-22(2)7-8-23-18(15-4-3-9-27-15)17(20(25)21(23)26)19(24)13-5-6-14-16(12-13)29-11-10-28-14/h3-6,9,12,18,24H,7-8,10-11H2,1-2H3/b19-17+
• InChI Key: PZEPFLSRTGTVFY-HTXNQAPBSA-N
• Canonical SMILES: CN(C)CCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=CO4
• Isomeric SMILES: CN(C)CCN1C(/C(=C(/C2=CC3=C(C=C2)OCCO3)\O)/C(=O)C1=O)C4=CC=CO4
• Molecular Formula: C21H22N2O6
• Molecular Weight: 398.4 g/mol

Description

4-(2,3-dihydrobenzo[b][1,4]dioxine-6-carbonyl)-1-(2-(dimethylamino)ethyl)-5-(furan-2-yl)-3-hydroxy-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C21H22N2O6 and its molecular weight is 398.415. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research on related pyrrole derivatives, like the synthesis of ethyl 4-(3-Furan-2yl-acryloyl)-3,5-dimethyl-1H-pyrrole-2-carboxylate (EFADPC) via aldol condensation, highlights the interest in synthesizing novel organic compounds with potential applications in various fields. These studies involve detailed characterization using spectroscopic techniques and computational studies to understand the structure and properties of these molecules (Singh, Rawat, & Sahu, 2014).

Potential Applications in Sensing and Detection

A study on fluorescent probes based on the 1,2,5-triphenylpyrrole core for the detection of low levels of carbon dioxide showcases the utility of pyrrole derivatives in environmental monitoring and potentially medical applications. These compounds exhibit aggregation-enhanced emission (AEE) features, enabling the real-time, quantitative detection of CO2, which is crucial for various biological and environmental applications (Wang et al., 2015).

Chemical Reactivity and Synthesis Routes

The generation of structurally diverse libraries through alkylation and ring closure reactions using related compounds demonstrates the versatility of pyrrole and furan derivatives in organic synthesis. These methodologies enable the creation of a wide array of heterocyclic compounds, which are essential building blocks in pharmaceuticals, agrochemicals, and organic materials (Roman, 2013).

Antibacterial and Antioxidant Activities

Research into the synthesis of new compounds with furan and pyrrole motifs, followed by evaluations of their antibacterial, antiurease, and antioxidant activities, underscores the potential of these molecules in developing new therapeutic agents. Such studies are crucial for identifying novel bioactive compounds that can address various health challenges (Sokmen et al., 2014).